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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical reagents is paramount. Isopropyl cyanoacetate, a versatile building block in

organic synthesis, is one such compound. This guide provides core technical data, a detailed

experimental protocol for its synthesis, and a logical workflow visualization to support its

application in research and development.

Core Molecular Data
Isopropyl cyanoacetate is an organic compound valued for its reactive methylene group,

which is activated by adjacent cyano and ester functionalities. This reactivity makes it a crucial

intermediate in various chemical transformations, particularly in the synthesis of heterocyclic

compounds.

Property Value Citations

Chemical Formula C₆H₉NO₂ [1][2]

Linear Formula NCCH₂COOCH(CH₃)₂ [3]

Molecular Weight 127.14 g/mol [1][2][3]

IUPAC Name propan-2-yl 2-cyanoacetate [1]

CAS Number 13361-30-3 [2][3]
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Synthesis of Isopropyl Cyanoacetate: Experimental
Protocol
The most common method for synthesizing isopropyl cyanoacetate is through the Fischer

esterification of cyanoacetic acid with isopropyl alcohol, utilizing an acid catalyst. This reaction

is equilibrium-driven, often requiring the removal of water to achieve a high yield.

Objective:
To synthesize isopropyl cyanoacetate via acid-catalyzed esterification.

Materials:
Cyanoacetic acid

Isopropyl alcohol (Isopropanol)

Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid

Toluene or another suitable solvent for azeotropic removal of water

Sodium bicarbonate (NaHCO₃) solution, saturated

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Dean-Stark apparatus or Soxhlet extractor with a drying agent

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator
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Distillation apparatus

Methodology:
Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine cyanoacetic acid, a molar excess of isopropyl alcohol (typically 2-3

equivalents), and a suitable solvent such as toluene.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

reaction mixture.

Reflux and Water Removal: Heat the mixture to reflux. The water formed during the

esterification will be azeotropically removed with the solvent and collected in the Dean-Stark

trap. Continue the reflux until no more water is collected, indicating the reaction is nearing

completion.

Work-up - Neutralization: Cool the reaction mixture to room temperature. Carefully transfer

the mixture to a separatory funnel and wash it sequentially with water, a saturated sodium

bicarbonate solution to neutralize the acid catalyst, and finally with brine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent and excess isopropyl

alcohol using a rotary evaporator.

Purification: The crude isopropyl cyanoacetate can be purified by vacuum distillation to

yield the final, high-purity product.

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis and purification of isopropyl
cyanoacetate as described in the protocol.
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Workflow for Isopropyl Cyanoacetate Synthesis
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This technical guide provides essential information for the effective use of isopropyl
cyanoacetate in a laboratory setting. The compound's well-defined properties and established

synthetic routes make it a reliable reagent for professionals engaged in chemical synthesis and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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